Cas no 2648918-02-7 ((2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 2648918-02-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6176575
• PubChem ID: 165516826
• Update Time: 2025-05-19

(2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid
• EN300-1519967
• (2R,4R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
• 2648918-02-7

• Inchi： 1S/C26H30N2O6/c1-2-16(11-12-24(30)28-14-17(29)13-23(28)25(31)32)27-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23,29H,2,11-15H2,1H3,(H,27,33)(H,31,32)/t16?,17-,23-/m1/s1
• InChI Key： RREMPMKJNNZGCK-YHBGDUFWSA-N
• SMILES： O[C@H]1CN(C(CCC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Additional information on (2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid

Comprehensive Analysis of (2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 2648918-02-7)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 2648918-02-7) has emerged as a compound of significant interest. This molecule, characterized by its Fmoc-protected aminohexanoyl moiety and hydroxypyrrolidine backbone, plays a pivotal role in modern drug discovery and bioconjugation strategies. Researchers are increasingly focusing on its applications in targeted drug delivery systems and as a building block for novel peptide-based therapeutics.

The structural uniqueness of this compound lies in its chiral centers at the 2R and 4R positions, which contribute to its stereospecific interactions in biological systems. The presence of both hydroxyl and carboxylic acid functional groups makes it particularly valuable for creating pH-responsive drug formulations, a hot topic in current pharmaceutical research. Recent studies have explored its potential in developing smart drug carriers that release payloads specifically in tumor microenvironments, addressing one of the most searched questions in oncology research: "how to improve targeted cancer therapy?"

From a synthetic chemistry perspective, the Fmoc-protecting group in this molecule (CAS No. 2648918-02-7) offers distinct advantages in solid-phase peptide synthesis (SPPS), answering another frequently asked question in peptide chemistry forums: "what are the best protecting groups for SPPS?" The fluorenylmethyloxycarbonyl (Fmoc) group provides excellent stability during chain elongation while allowing mild base-mediated deprotection, minimizing side reactions. This characteristic has made compounds like (2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid indispensable in automated peptide synthesizers.

The pharmaceutical industry has shown growing interest in this compound's potential for creating prodrugs and bioconjugates, particularly in the development of next-generation antibody-drug conjugates (ADCs). Its hexanoyl linker provides optimal spacing between functional groups, addressing a common challenge in ADC design: achieving the right balance between stability and drug release kinetics. This application aligns perfectly with current trends in precision medicine and personalized therapeutics, topics that consistently rank high in scientific literature searches.

Quality control aspects of (2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 2648918-02-7) have gained attention in analytical chemistry circles. Advanced characterization techniques such as chiral HPLC and 2D-NMR are frequently discussed in relation to this compound, responding to common queries about "how to validate stereochemical purity of complex molecules." The presence of multiple stereocenters makes this compound an excellent case study for modern analytical method development.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to produce this valuable building block. The pharmaceutical industry's shift toward environmentally friendly processes has led to increased searches for "green synthesis of Fmoc-amino acids" and "sustainable peptide coupling reagents," areas where this compound serves as an important benchmark. Recent publications have explored biocatalytic approaches to synthesize its hydroxypyrrolidine core, potentially reducing the environmental footprint of peptide drug manufacturing.

The stability profile of (2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid under various storage conditions has become a subject of practical importance for pharmaceutical manufacturers. Stability-indicating methods and proper storage protocols (frequently searched terms like "long-term storage of Fmoc-amino acids") are crucial for maintaining the compound's integrity, especially considering the sensitive carboxylic acid and hydroxyl functionalities that could potentially participate in degradation reactions.

Emerging applications in material science have expanded the utility of this compound beyond traditional pharmaceutical uses. Its ability to form self-assembled monolayers on various surfaces has sparked interest in biosensor development and biomedical device coatings. This interdisciplinary potential answers growing searches for "multifunctional biomaterials" and "smart surface modifications," demonstrating how classical chemical building blocks find new life in cutting-edge technologies.

From a regulatory perspective, the compound's status as a non-hazardous chemical (as confirmed by its absence from major controlled substance lists) makes it particularly attractive for international research collaborations. This aspect addresses common concerns in academic and industrial settings about "globally compliant research chemicals," ensuring smooth technology transfer across borders without restrictive regulatory hurdles.

The future research directions for (2R,4R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 2648918-02-7) appear promising, with several patent applications recently filed for its derivatives in drug delivery systems. As the scientific community continues to explore its potential, this compound stands as a testament to how carefully designed molecular architectures can address multiple challenges in modern medicine and materials science simultaneously.